Cas no 2228632-28-6 (2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid
• CAS No: 2228632-28-6
• MF: C₁₁H₁₆N₂O₅S
• MW: 288.320141792297
• CID: 6132046
• PubChem ID: 165711637
• Update Time: 2025-07-23

2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid
• EN300-1885835
• 2228632-28-6
• 2-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid

• Inchi： 1S/C11H16N2O5S/c1-5-7(6(14)8(15)16)19-9(12-5)13-10(17)18-11(2,3)4/h6,14H,1-4H3,(H,15,16)(H,12,13,17)
• InChI Key： LJXYQPLVOHHFSU-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C(=O)O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.07799279g/mol
• Monoisotopic Mass: 288.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 137Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid (CAS No. 2228632-28-6)

2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid, identified by the CAS number 2228632-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a tert-butoxy carbonylamino group and a hydroxyacetic acid moiety, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of biologically active molecules.

The thiazole ring in this compound is a core structural unit that is widely recognized for its role in numerous pharmacologically relevant molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid enhances its interaction with biological targets, making it a promising candidate for further development as a drug candidate or a key intermediate in drug synthesis.

The (tert-butoxy)carbonylamino group is a protecting group commonly used in peptide synthesis and other organic reactions to stabilize reactive amine functionalities. Its incorporation into the thiazole derivative suggests potential applications in the synthesis of peptidomimetics or other bioactive peptides where such protecting groups are essential for regioselective modifications. Additionally, the hydroxyacetic acid moiety introduces a hydroxyl group that can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in drug discovery. Studies have demonstrated that modifications to the thiazole core can significantly alter biological activity, leading to the identification of novel therapeutic agents. For instance, derivatives of thiazole have been shown to inhibit enzymes involved in cancer cell proliferation and to exhibit potent antimicrobial effects against resistant bacterial strains. The structural motif present in 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid aligns well with these trends, suggesting that it may serve as a versatile scaffold for developing new pharmacological entities.

In terms of synthetic chemistry, this compound represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functional group transformations and protection-deprotection strategies. The presence of both the tert-butoxy carbonylamino and hydroxyacetic acid groups requires careful optimization to ensure high yields and purity. Advances in catalytic methods and green chemistry principles may offer more efficient routes to this compound, reducing waste and improving scalability.

The potential applications of 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid extend beyond its role as an intermediate in drug synthesis. It may also find utility as a research tool in biochemical assays or as a building block for designing novel materials with specific biological functionalities. The combination of structural complexity and known bioactivity makes this compound a subject of interest for interdisciplinary research involving chemists, biologists, and pharmacologists.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid are likely to play an increasingly important role in the development of next-generation pharmaceuticals. The ability to modify its structure while maintaining or enhancing biological activity provides a flexible platform for innovation. Future studies may explore derivatization strategies aimed at improving pharmacokinetic properties or expanding its spectrum of activity against different disease states.

The integration of computational methods into drug discovery has also accelerated the design and optimization of thiazole derivatives. Molecular modeling techniques can predict how modifications to the core structure will affect binding affinity and selectivity. By leveraging these tools alongside experimental approaches, researchers can more rapidly identify promising candidates for further development. This synergy between computational chemistry and synthetic organic chemistry is crucial for advancing projects like 2-(2-{(tert-butooxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid.

In conclusion,CAS No. 2228632-28-6, corresponding to 2-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-hydroxyacetic acid, represents a significant contribution to the pharmaceutical chemistry landscape. Its unique structural features position it as a valuable intermediate with broad applications in drug development and biochemical research. As our understanding of biological systems evolves, compounds such as this one will continue to inspire innovative approaches to treating human diseases.